Cas no 792860-94-7 (2-Propanol,1-[(2-amino-4-methyl-6-nitrophenyl)amino]-(9CI))

• Product Name: 2-Propanol,1-[(2-amino-4-methyl-6-nitrophenyl)amino]-(9CI)
• CAS No: 792860-94-7
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• CID: 556000
• Update Time: 2023-03-29

2-Propanol,1-[(2-amino-4-methyl-6-nitrophenyl)amino]-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1-[(2-amino-4-methyl-6-nitrophenyl)amino]-
• 2-Propanol,1-[(2-amino-4-methyl-6-nitrophenyl)amino]-(9CI)

• Inchi： 1S/C10H15N3O3/c1-6-3-8(11)10(12-5-7(2)14)9(4-6)13(15)16/h3-4,7,12,14H,5,11H2,1-2H3
• InChI Key： VLOQKLGNNDTIJW-UHFFFAOYSA-N
• SMILES： C(NC1=C([N+]([O-])=O)C=C(C)C=C1N)C(O)C

Computed Properties

• Exact Mass: 225.111
• Monoisotopic Mass: 225.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2